Cas no 1610-13-5 (1-Ethynylcyclopent-1-ene)

1-Ethynylcyclopent-1-ene is a versatile compound with a five-membered cycloalkene ring containing a terminal ethynyl group. Its structural simplicity and chemical reactivity make it an ideal intermediate in organic synthesis, particularly for the construction of complex molecules. The product offers excellent stability, high purity, and is suitable for a wide range of reactions, including addition, substitution, and polymerization, making it a valuable tool in medicinal chemistry and materials science research.

1-Ethynylcyclopent-1-ene structure

Product Name:1-Ethynylcyclopent-1-ene

CAS No:1610-13-5

MF:C₇H₈

MW:92.1384220123291

MDL:MFCD00045438

CID:231996

PubChem ID:287350

Update Time:2025-07-22

1-Ethynylcyclopent-1-ene Chemical and Physical Properties

Names and Identifiers

- 1-Ethynylcyclopent-1-ene
- 1-ethynylcyclopentene
- Cyclopentene,1-ethynyl-
- NSC-147136
- 1610-13-5
- AKOS022181190
- EN300-205603
- DTXSID70301894
- NSC147136
- MDL： MFCD00045438
- Inchi： 1S/C7H8/c1-2-7-5-3-4-6-7/h1,5H,3-4,6H2
- InChI Key： DKLBRQZIHLWMHU-UHFFFAOYSA-N
- SMILES： C1CC=C(C#C)C1

Computed Properties

Exact Mass: 92.06264
Monoisotopic Mass: 92.062600255g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-Ethynylcyclopent-1-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-205603-0.05g	1-ethynylcyclopent-1-ene	1610-13-5	0.05g	$1008.0	2023-09-16
Enamine	EN300-205603-0.1g	1-ethynylcyclopent-1-ene	1610-13-5	0.1g	$1056.0	2023-09-16
Enamine	EN300-205603-0.25g	1-ethynylcyclopent-1-ene	1610-13-5	0.25g	$1104.0	2023-09-16
Enamine	EN300-205603-0.5g	1-ethynylcyclopent-1-ene	1610-13-5	0.5g	$1152.0	2023-09-16
Enamine	EN300-205603-1.0g	1-ethynylcyclopent-1-ene	1610-13-5	1.0g	$1200.0	2023-07-06
Enamine	EN300-205603-2.5g	1-ethynylcyclopent-1-ene	1610-13-5	2.5g	$2351.0	2023-09-16
Enamine	EN300-205603-5.0g	1-ethynylcyclopent-1-ene	1610-13-5	5.0g	$3479.0	2023-07-06
Enamine	EN300-205603-10.0g	1-ethynylcyclopent-1-ene	1610-13-5	10.0g	$5159.0	2023-07-06
Enamine	EN300-205603-1g	1-ethynylcyclopent-1-ene	1610-13-5	1g	$1200.0	2023-09-16
Enamine	EN300-205603-5g	1-ethynylcyclopent-1-ene	1610-13-5	5g	$3479.0	2023-09-16

1-Ethynylcyclopent-1-ene Related Literature

1. Alkynylcarbenium ions and related unsaturated cations

Sergey M. Luk'yanov,Alla V. Koblik,Lyudmila A. Murad'yan Russ. Chem. Rev. 1998 67 817
2. Perhydroindanes. Part IV. Some 1-substituted hexahydroindanes

L. E. Coles,W. H. Linnell,David W. Mathieson,A. S. Shoukri J. Chem. Soc. 1954 2617